Cas no 518-82-1 (Emodin)

• Product Name: Emodin
• CAS No: 518-82-1
• MF: C₁₅H₁₀O₅
• MW: 270.236904621124
• MDL: MFCD00001207
• CID: 37962
• PubChem ID: 3220
• Update Time: 2025-08-04

Emodin Chemical and Physical Properties

Names and Identifiers

• Emodin
• 1,3,8-Trihydroxy-6-methylanthraquinone
• 6-Methyl-1,3,8-trihydroxyanthraquinone
• emodin from frangula bark
• 2-CHLOROPYRIDINE-3-BORONIC ACID
• EMODIN(P)
• EMODIN(P) PrintBack
• EMODIN(RG)
• Frangula emodin
• 1,3,8-trihydroxy-6-methyl-9,10-anthraquinone
• 1,3,8-TRIHYDROXY-6-METHYL-9-10-ANTHRACENEDIONE
• 1,3,8-Trihydroxy-6-methylanthracene-9,10-dione
• 1,3,8-Tri-hydroxy-6-methyl-anthra-quinone
• Alatinone
• Archin
• Ecdyson
• Emdin
• EMODIN 99
• EMODINE
• EMODOL
• schuttgelb
• 1,3,8-Trihydroxy-6-methyl-9,10-anthracenedione
• 1,3,8-Tri­hydroxy-6-methyl­anthra­quinone
• 6-Methyl-1,3,8-tri­hydroxy­anthra­quinone
• Frangula-emodin
• Frangulic acid
• Rheum emodin
• C.I. 75440
• C.I. Natural Yellow 14
• [ "1", "3", "8-Trihydroxy-6-methylanthraquinone" ]
• 1
• 3-Methyl-1,6,8-trihydroxyanthraquinone
• Persian Berry Lake
• 9,10-Anthracenedione, 1,3,8-trihydroxy-6-methyl-
• 4,5,7-Trihydroxy-2-methylanthraquinone
• NS
• MLS000563068
• ConMedNP.2906
• MLS001066370
• 1,3,8-Trihydroxy 6-methyl 9,10-anthraquinone
• Dataset-S1.56
• MLS004257392
• SMR000326798
• MLSMR
• MLS006011712
• ConMedNP.2907
• 518-82-1
• ConMedNP.2908
• Giant knotweed emodin

• MDL： MFCD00001207
• Inchi： 1S/C15H10O5/c1-6-2-8-12(10(17)3-6)15(20)13-9(14(8)19)4-7(16)5-11(13)18/h2-5,16-18H,1H3
• InChI Key： RHMXXJGYXNZAPX-UHFFFAOYSA-N
• SMILES： CC1C=C2C(C(C3C(C2=O)=CC(O)=CC=3O)=O)=C(O)C=1

Computed Properties

• Exact Mass: 270.05300
• Monoisotopic Mass: 270.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Formal charge: 0
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Functional 3D Acceptor Count: 2
• Functional 3D ring Count: 3
• isomeric RMSD: 0.6
• CID conformational isomer Count: 1
• Topological Polar Surface Area: 94.8
• Molecular Weight: 270.24
• XLogP3: 2.7
• Tautomer Count: 135
• Functional 3D Donor Count: 3
• Rotatable Bond Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 94.8

Experimental Properties

• Color/Form: Orange needle crystal
• Density: 1.3280 (rough estimate)
• Melting Point: 253-257 ºC
• Boiling Point: 373.35°C (rough estimate)
• Flash Point: 322.8 °C
• Refractive Index: 1.5000 (estimate)
• Solubility: DMSO: soluble
• Water Partition Coefficient: <0.1 g/100 mL at 19 ºC
• PSA: 94.83000
• LogP: 1.88720
• Odor: Orange crystals
• Merck: 3561
• Solubility: Soluble in ethanol, slightly soluble in ether, chloroform, benzene, insoluble in water. Soluble in caustic soda aqueous solution and sodium carbamate aqueous solution, showing cherry red color in ammonia solution
• Sensitiveness: Light,Air sensitive

Emodin Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• FLUKA BRAND F CODES：8-10-23
• RTECS：CB7920600
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Hydroxyanthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones Hydroxyanthraquinones
• Anthraquinones
• Naphthoquinones
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds